Cas no 1421325-54-3 ({1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol)

• Product Name: {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol
• CAS No: 1421325-54-3
• MF: C₁₅H₂₄BN₃O₃
• MW: 305.18036365509
• CID: 2181768
• Update Time: 2025-06-14

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)pyrrolidin-3-yl)methanol
• {1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]pyrrolidin-3-yl}methanol
• (1-(5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidin-2-yl)pyrrolidin-3-yl)methanol
• [1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]pyrrolidin-3-yl]methanol
• {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol

• Inchi： 1S/C15H24BN3O3/c1-14(2)15(3,4)22-16(21-14)12-7-17-13(18-8-12)19-6-5-11(9-19)10-20/h7-8,11,20H,5-6,9-10H2,1-4H3
• InChI Key： CBJLGRBASUBXGK-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=NC=2)N2CCC(CO)C2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 384
• Topological Polar Surface Area: 67.7

Additional information on {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol

Recent Advances in the Application of 1421325-54-3 and {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol in Chemical Biology and Pharmaceutical Research

The chemical compound 1421325-54-3 and its derivative, {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a growing class of boronic acid derivatives that exhibit unique properties, making them valuable in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1421325-54-3 as a key intermediate in the synthesis of complex boronic acid-containing molecules. The compound's stability and reactivity make it an ideal candidate for further chemical modifications, particularly in the development of protease inhibitors and other enzyme-targeting drugs. The derivative, {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol, has been specifically investigated for its potential as a reversible covalent inhibitor, leveraging the boronic acid moiety to interact with active-site residues in target enzymes.

One of the most promising applications of these compounds is in the treatment of cancer. Preclinical studies have demonstrated that {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol exhibits potent inhibitory activity against certain kinases involved in tumor growth and metastasis. The compound's ability to form stable, yet reversible, bonds with the target enzymes enhances its selectivity and reduces off-target effects, a critical factor in improving therapeutic outcomes.

In addition to their anticancer properties, these compounds have shown potential in addressing infectious diseases. Recent research has explored their efficacy against bacterial and viral proteases, which are essential for pathogen survival and replication. The unique mechanism of action of boronic acid derivatives, including 1421325-54-3 and its analogs, offers a novel approach to overcoming drug resistance, a major challenge in antimicrobial therapy.

The synthesis and optimization of these compounds have also been a focus of recent investigations. Advances in catalytic methods and green chemistry have enabled more efficient and scalable production of 1421325-54-3 and its derivatives. These improvements are crucial for facilitating further preclinical and clinical studies, ensuring that the compounds can be produced in sufficient quantities for rigorous testing.

Despite the promising results, challenges remain in the development of these compounds as therapeutic agents. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is exploring various formulations and delivery strategies to enhance the pharmacokinetic properties of these molecules.

In conclusion, the compounds 1421325-54-3 and {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpyrrolidin-3-yl}methanol represent exciting opportunities in chemical biology and pharmaceutical research. Their unique properties and versatile applications make them valuable tools for drug discovery and development. Continued research and collaboration across disciplines will be essential to fully realize their potential and bring novel therapies to patients.